C.I. Disperse Blue 79
C.I. Disperse Blue 79
Brand Name:
Vulcanchem
CAS No.:
12239-34-8
VCID:
VC0083270
InChI:
InChI=1S/C24H27BrN6O10/c1-5-39-23-13-20(27-28-24-18(25)10-17(30(35)36)11-22(24)31(37)38)19(26-14(2)32)12-21(23)29(6-8-40-15(3)33)7-9-41-16(4)34/h10-13H,5-9H2,1-4H3,(H,26,32)
SMILES:
CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C
Molecular Formula:
C24H27BrN6O10
Molecular Weight:
639.4 g/mol
C.I. Disperse Blue 79
CAS No.: 12239-34-8
Main Products
VCID: VC0083270
Molecular Formula: C24H27BrN6O10
Molecular Weight: 639.4 g/mol
| CAS No. | 12239-34-8 |
|---|---|
| Product Name | C.I. Disperse Blue 79 |
| Molecular Formula | C24H27BrN6O10 |
| Molecular Weight | 639.4 g/mol |
| IUPAC Name | 2-[5-acetamido-N-(2-acetyloxyethyl)-4-[(2-bromo-4,6-dinitrophenyl)diazenyl]-2-ethoxyanilino]ethyl acetate |
| Standard InChI | InChI=1S/C24H27BrN6O10/c1-5-39-23-13-20(27-28-24-18(25)10-17(30(35)36)11-22(24)31(37)38)19(26-14(2)32)12-21(23)29(6-8-40-15(3)33)7-9-41-16(4)34/h10-13H,5-9H2,1-4H3,(H,26,32) |
| Standard InChIKey | VQIRFOAILLIZOY-UHFFFAOYSA-N |
| SMILES | CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C |
| Canonical SMILES | CCOC1=C(C=C(C(=C1)N=NC2=C(C=C(C=C2Br)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C)N(CCOC(=O)C)CCOC(=O)C |
| Synonyms | disperse blue 79 |
| PubChem Compound | 2825062 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume